Cas no 2138375-57-0 (1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine)

• Product Name: 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine
• CAS No: 2138375-57-0
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5611131
• PubChem ID: 165486828
• Update Time: 2025-06-30

1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-842511
• 1-[1-(butane-1-sulfonyl)azetidin-3-yl]ethan-1-amine
• 2138375-57-0
• 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine

• Inchi： 1S/C9H20N2O2S/c1-3-4-5-14(12,13)11-6-9(7-11)8(2)10/h8-9H,3-7,10H2,1-2H3
• InChI Key： OAQHDNVUMZQXOH-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CC(C(C)N)C1)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine

Introduction to 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138375-57-0, specifically named 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and molecular interactions. The presence of both the butane-1-sulfonyl and azetidinyl moieties in its structure suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

In recent years, the field of chemical biology has seen significant advancements in understanding the role of heterocyclic compounds in drug design. The azetidinyl ring, a five-membered saturated heterocycle, is particularly noteworthy for its ability to mimic natural amino acid structures, thereby serving as a scaffold for peptidomimetics. These peptidomimetics are designed to interact with biological targets in a manner similar to natural peptides but with enhanced stability and bioavailability. The introduction of the butane-1-sulfonyl group further modifies the electronic and steric properties of the molecule, allowing for fine-tuning of its interactions with biological systems.

One of the most compelling aspects of 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine is its potential as an intermediate in the synthesis of more complex bioactive molecules. The combination of the butane-1-sulfonyl moiety, which can act as a pharmacophore, and the azetidinyl ring, which provides structural constraints reminiscent of amino acids, makes this compound a versatile building block. Researchers have been exploring its utility in creating novel inhibitors targeting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer.

Recent studies have highlighted the importance of peptidomimetics in overcoming limitations associated with traditional small-molecule drugs. These limitations often include poor cell permeability, rapid degradation, and off-target effects. By leveraging structures like 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine, scientists aim to develop molecules that can effectively penetrate biological membranes and interact with specific targets with high precision. The structural features of this compound allow it to mimic peptide sequences while avoiding their drawbacks, thereby opening new avenues for therapeutic intervention.

The synthesis of 1-1-(butane-1-sulfonyl)azetidin-3-ylethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the butane-1-sulfonyl group typically involves sulfonylation reactions, which are well-established in synthetic chemistry but can be challenging due to competing side reactions. Similarly, the formation of the azetidinyl ring often requires cyclization reactions that must be carefully controlled to avoid unwanted byproducts. Advances in catalytic methods and asymmetric synthesis have significantly improved the efficiency and selectivity of these reactions, making it feasible to produce complex molecules like this one on a larger scale.

In terms of biological activity, preliminary studies on derivatives of 1-(butane-1-sulfonyl)azetidinyl compounds have shown promising results in modulating enzyme activity and receptor binding. For instance, modifications at the nitrogen atoms or side chains can alter the binding affinity and selectivity towards specific targets. This flexibility makes it an attractive scaffold for structure-based drug design (SBDD), where computational methods are used to predict how changes in molecular structure will affect biological activity. The integration of experimental data with computational modeling has accelerated the discovery process, enabling researchers to rapidly screen large libraries of compounds for potential therapeutic applications.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics (MD) simulations and quantum mechanical (QM) calculations have become indispensable tools for predicting how 1-(butane-1-sulfonyl)azetidinyl derivatives will behave within biological systems. These methods allow researchers to visualize binding modes, estimate interaction energies, and identify key residues involved in target recognition. Such insights are crucial for designing molecules with improved pharmacokinetic properties and reduced toxicity. By combining experimental techniques with computational approaches, scientists can gain a comprehensive understanding of how these compounds function at the molecular level.

Future directions in research involving CAS no 2138375-57-0 include exploring its potential as a lead compound for drug development. Initial screening studies may focus on identifying enzymes or receptors that exhibit strong binding affinity for this molecule or its derivatives. Once potential targets are identified, medicinal chemists can employ iterative optimization strategies to enhance potency, selectivity, and pharmacokinetic profiles. This process often involves synthesizing analogs with modified functional groups or substituents to fine-tune their properties.

The broader implications of such research extend beyond individual drug discovery efforts. The development of novel peptidomimetics like those based on (butane-sulfonyl)azetidinyl scaffolds contributes to our fundamental understanding of molecular recognition processes within biological systems. This knowledge can be applied across various disciplines within chemical biology, including enzyme inhibition studies, receptor modeling, and drug delivery systems design. Moreover, advancements in synthetic methodologies enable more efficient production pipelines for these complex molecules.

In conclusion,CAS no 2138375–57–0 (also known as 11–(butan–sulfonyl) azetidinyloxyethan–11–amine) represents an intriguing compound with significant potential applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing peptidomimetics that could revolutionize how we approach drug design today tomorrow’s medicine promises innovative solutions grounded deep scientific exploration